![molecular formula C16H22N2O3S B4767789 N-allyl-4-[(4-methyl-1-piperidinyl)carbonyl]benzenesulfonamide](/img/structure/B4767789.png)
N-allyl-4-[(4-methyl-1-piperidinyl)carbonyl]benzenesulfonamide
Overview
Description
N-allyl-4-[(4-methyl-1-piperidinyl)carbonyl]benzenesulfonamide is a chemical compound that has been widely studied in scientific research. It is commonly referred to as AMS or AMS115, and its chemical formula is C18H24N2O3S. This compound is known for its potential use in the development of new drugs, as well as its ability to modulate various physiological and biochemical processes.
Mechanism of Action
The mechanism of action of N-allyl-4-[(4-methyl-1-piperidinyl)carbonyl]benzenesulfonamide involves its ability to bind to and modulate the activity of various neurotransmitter receptors. It has been shown to act as a partial agonist at the dopamine D2 receptor and a partial antagonist at the serotonin 5-HT2A receptor. This modulation of neurotransmitter activity can lead to changes in various physiological and biochemical processes.
Biochemical and Physiological Effects:
N-allyl-4-[(4-methyl-1-piperidinyl)carbonyl]benzenesulfonamide has been shown to have various biochemical and physiological effects. It has been shown to modulate the release of various neurotransmitters, such as dopamine, serotonin, and glutamate. It has also been shown to affect various physiological processes, such as locomotor activity and body temperature.
Advantages and Limitations for Lab Experiments
N-allyl-4-[(4-methyl-1-piperidinyl)carbonyl]benzenesulfonamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied in scientific research. However, one limitation is that it has not been extensively studied in human clinical trials, so its potential as a therapeutic agent is not yet fully understood.
Future Directions
There are several future directions for research on N-allyl-4-[(4-methyl-1-piperidinyl)carbonyl]benzenesulfonamide. One area of interest is its potential as a therapeutic agent for neurological disorders, particularly in the treatment of schizophrenia and Alzheimer's disease. Another area of interest is its potential as a tool for studying the role of neurotransmitter receptors in various physiological and biochemical processes. Further research is needed to fully understand the potential of this compound and its applications in scientific research.
Scientific Research Applications
N-allyl-4-[(4-methyl-1-piperidinyl)carbonyl]benzenesulfonamide has been studied for its potential use in the development of new drugs, particularly in the treatment of neurological disorders such as Alzheimer's disease and schizophrenia. It has been shown to modulate the activity of various neurotransmitter receptors, including the dopamine D2 receptor and the serotonin 5-HT2A receptor.
properties
IUPAC Name |
4-(4-methylpiperidine-1-carbonyl)-N-prop-2-enylbenzenesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O3S/c1-3-10-17-22(20,21)15-6-4-14(5-7-15)16(19)18-11-8-13(2)9-12-18/h3-7,13,17H,1,8-12H2,2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJOFXWLAQVXRRX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C(=O)C2=CC=C(C=C2)S(=O)(=O)NCC=C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-methylpiperidine-1-carbonyl)-N-prop-2-enylbenzenesulfonamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.